Cas no 276880-61-6 (4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)-)

• Product Name: 4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)-
• CAS No: 276880-61-6
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 1432432
• PubChem ID: 6708491
• Update Time: 2025-11-02

4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)-
• SCHEMBL8870809
• EN300-7374123
• AKOS005175135
• DivK1c_002068
• CDS1_001028
• Maybridge1_005780
• 276880-61-6
• HMS557O16
• MFCD09859175
• (4R)-2-(3-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• ALBB-015744

• MDL： MFCD09859175
• Inchi： 1S/C10H11NO3S/c12-7-3-1-2-6(4-7)9-11-8(5-15-9)10(13)14/h1-4,8-9,11-12H,5H2,(H,13,14)/t8-,9?/m0/s1
• InChI Key： FJKZSYINEIIGCM-IENPIDJESA-N
• SMILES： S1C[C@@H](C(=O)O)NC1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 225.04603
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)-

Comprehensive Guide to 4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)- (CAS No. 276880-61-6)

4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)- is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 276880-61-6, belongs to the thiazolidine family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug development and metabolic studies.

The molecular structure of (4R)-2-(3-hydroxyphenyl)-4-thiazolidinecarboxylic acid includes a thiazolidine ring, a carboxylic acid group, and a hydroxyphenyl substituent. This combination of functional groups contributes to its chemical reactivity and biological interactions. The stereochemistry at the 4-position (R-configuration) is particularly important for its activity, as enantiomeric purity often plays a critical role in pharmaceutical applications.

Recent scientific literature highlights the growing interest in thiazolidine derivatives as potential therapeutic agents. The hydroxyphenyl-thiazolidinecarboxylic acid structure has been investigated for various biological activities, including antioxidant properties and enzyme modulation. These characteristics make CAS 276880-61-6 particularly relevant in current research trends focusing on metabolic disorders and oxidative stress-related conditions.

In pharmaceutical chemistry, 4-Thiazolidinecarboxylic acid derivatives are recognized for their role as building blocks in drug design. The presence of both acidic and phenolic hydroxyl groups in 2-(3-hydroxyphenyl)-4-thiazolidinecarboxylic acid allows for diverse chemical modifications, making it valuable for structure-activity relationship studies. Researchers are exploring its potential as a scaffold for developing novel bioactive molecules with improved pharmacokinetic properties.

The synthesis of (4R)-2-(3-hydroxyphenyl)-4-thiazolidinecarboxylic acid typically involves stereoselective methods to ensure the desired configuration at the 4-position. Modern synthetic approaches emphasize green chemistry principles, reflecting the current industry focus on sustainable production methods. Analytical characterization of this compound commonly employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity.

From a commercial perspective, CAS 276880-61-6 is primarily available as a research chemical for laboratory use. The market for specialized thiazolidine derivatives has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Suppliers typically offer this compound in various quantities, with purity levels suitable for different research applications.

Quality control standards for 4-Thiazolidinecarboxylic acid, 2-(3-hydroxyphenyl)-, (4R)- are crucial for research reproducibility. Reputable manufacturers provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization. Storage recommendations generally suggest cool, dry conditions to maintain stability, with attention to protecting the compound from light and moisture.

Emerging research directions for thiazolidine-based compounds include their potential in addressing current health challenges. The structural features of 276880-61-6 make it particularly interesting for studies related to metabolic regulation and cellular protection mechanisms. These applications align with growing scientific interest in preventive medicine and targeted therapeutic approaches.

Regulatory considerations for (4R)-2-(3-hydroxyphenyl)-4-thiazolidinecarboxylic acid focus on proper handling as a laboratory chemical. While not classified as hazardous under standard regulations, appropriate safety measures should be followed during handling, including the use of personal protective equipment. Researchers should consult current safety data sheets for specific handling guidelines.

The future outlook for 4-Thiazolidinecarboxylic acid derivatives appears promising, with ongoing investigations into their diverse biological activities. As understanding of structure-activity relationships improves, compounds like CAS 276880-61-6 may play increasingly important roles in medicinal chemistry and drug discovery pipelines. The compound's unique structural features continue to attract attention from both academic and industrial research communities.

For researchers seeking detailed technical information about 2-(3-hydroxyphenyl)-4-thiazolidinecarboxylic acid (4R)-, comprehensive resources are available through scientific databases and specialty chemical suppliers. Current literature reviews provide valuable insights into synthetic methodologies, analytical characterization techniques, and potential applications of this interesting molecular scaffold in various scientific disciplines.